Cas no 2227874-37-3 ((1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227874-37-3
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 6172526
• PubChem ID: 165707303
• Update Time: 2025-07-18

(1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol
• 2227874-37-3
• EN300-1940692

• Inchi： 1S/C9H8ClF3O/c1-5-3-2-4-6(10)7(5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
• InChI Key： IYYQXWUGJMMJOV-QMMMGPOBSA-N
• SMILES： ClC1=CC=CC(C)=C1[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227874-37-3)

(1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227874-37-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol consists of a chiral center at the C1 position, which contributes to its enantiomeric purity and influences its pharmacological behavior. The presence of a trifluoromethyl group at the C2 position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in determining its bioavailability and efficacy.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents that incorporate fluorine atoms into their molecular framework. The trifluoromethyl group is particularly valued for its ability to modulate the pharmacokinetic properties of drug candidates, including their solubility, binding affinity, and resistance to metabolic degradation. This has led to the exploration of various derivatives of (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol as potential therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that molecules with a similar structural motif may interact with specific neurotransmitter receptors, thereby modulating neuronal activity. The chiral center in (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol plays a crucial role in determining its binding specificity to these targets, making it an attractive candidate for further investigation.

The synthesis of (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and fluorination techniques, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the complexity of working with chiral compounds but also underscore the importance of innovative approaches in pharmaceutical chemistry.

Evaluation of the pharmacological properties of (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit certain enzymes and receptors involved in pathophysiological processes. Additionally, animal models have shown that this compound exhibits favorable pharmacokinetic profiles when administered orally or intraperitoneally.

The incorporation of a chloro substituent at the 2-position of the phenyl ring in (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol further enhances its biological activity by improving its binding affinity to target proteins. This modification is consistent with trends observed in modern drug design, where functional groups are strategically introduced to optimize pharmacological effects.

The use of computational modeling techniques has been instrumental in understanding the interactions between (1S)-1-(2-chloro-6-methylphenyl)-2,2,2-trifluoroethan-1-ol and biological targets. Molecular docking studies have provided insights into how this compound binds to specific receptors and enzymes at an atomic level. These findings have guided the design of analogs with enhanced potency and selectivity.

The potential therapeutic applications of this compound extend beyond neurological disorders. Research is ongoing to explore its efficacy in treating inflammatory conditions and cancer. The unique combination of structural features—such as the chiral center and fluorinated moieties—makes it a versatile scaffold for developing novel drug candidates.

In conclusion, (CAS No. 2227874-37) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. The continued investigation into this compound holds great potential for developing new treatments for various diseases. As research progresses，it is expected that more derivatives will be synthesized and evaluated for their therapeutic efficacy.